Cas no 2839143-66-5 (Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1))

• Product Name: Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1)
• CAS No: 2839143-66-5
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5862809
• Update Time: 2025-10-28

Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1)

• Inchi： 1S/C10H13NO2.ClH/c1-7-3-4-8(9(12)6-11)10(5-7)13-2;/h3-5H,6,11H2,1-2H3;1H
• InChI Key： NWSAVLSPGZRMJV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(C)C=C1OC)CN.[H]Cl

Additional information on Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1)

Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) (CAS No. 2839143-66-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) (CAS No. 2839143-66-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to by its systematic name, belongs to the class of amino ketones, which are pivotal intermediates in synthetic chemistry. Its molecular formula and precise structure make it a subject of interest for researchers exploring drug discovery, medicinal chemistry, and biochemical studies.

The 2-methoxy-4-methylphenyl moiety in this compound is particularly noteworthy, as it contributes to its distinct chemical behavior. This aromatic group, combined with the amino ketone functionality, allows for versatile reactivity, making it a valuable building block in organic synthesis. Researchers are increasingly focusing on such compounds to develop novel therapeutic agents, especially in areas like central nervous system (CNS) disorders and metabolic diseases. The hydrochloride salt form (1:1) further enhances its stability and solubility, which are critical for laboratory and industrial applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) fits into this narrative, as researchers seek eco-friendly and efficient pathways to produce such compounds. Green chemistry principles, such as catalyst optimization and solvent reduction, are being applied to its synthesis, aligning with global efforts to minimize environmental impact. This aligns with the growing demand for green pharmaceuticals and sustainable chemical processes.

Another area of interest is the compound's potential role in precision medicine. With advancements in genomic research and personalized therapeutics, molecules like Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) are being studied for their ability to interact with specific biological targets. For instance, its structural features suggest possible applications in enzyme inhibition or receptor modulation, which are key mechanisms in modern drug development. This has led to a surge in searches for amino ketone derivatives and their pharmacological profiles.

From a technical standpoint, the compound's CAS No. 2839143-66-5 serves as a unique identifier, ensuring accurate referencing in academic and industrial databases. This is particularly important for researchers conducting literature reviews or patent searches, as it eliminates ambiguity in chemical nomenclature. The inclusion of such identifiers in publications and online resources enhances SEO optimization, making it easier for professionals to locate relevant information.

In summary, Ethanone, 2-amino-1-(2-methoxy-4-methylphenyl)-, hydrochloride (1:1) (CAS No. 2839143-66-5) represents a fascinating subject in contemporary chemistry. Its structural complexity, combined with its potential applications in drug discovery and sustainable synthesis, positions it as a compound of enduring relevance. As research continues to unfold, this molecule is likely to remain at the forefront of scientific inquiry, bridging the gap between theoretical chemistry and practical innovation.